Cas no 18699-46-2 (Diundecyl benzene-1,3-dicarboxylate)
18699-46-2 structure
Product Name:Diundecyl benzene-1,3-dicarboxylate
CAS No:18699-46-2
MF:C30H50O4
MW:474.715610027313
CID:2785461
Update Time:2023-08-07
Diundecyl benzene-1,3-dicarboxylate Chemical and Physical Properties
Names and Identifiers
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- Diundecyl benzene-1,3-dicarboxylate
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- Inchi: 1S/C30H50O4/c1-3-5-7-9-11-13-15-17-19-24-33-29(31)27-22-21-23-28(26-27)30(32)34-25-20-18-16-14-12-10-8-6-4-2/h21-23,26H,3-20,24-25H2,1-2H3
- InChI Key: BZDYMMRVECIVTL-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=C(C=1)C(=O)OCCCCCCCCCCC)=O)CCCCCCCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 24
- Complexity: 448
- XLogP3: 11.7
- Topological Polar Surface Area: 52.6
Diundecyl benzene-1,3-dicarboxylate Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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